Cas no 7390-81-0 (1,2-Epoxyoctadecane)

1,2-Epoxyoctadecane is a long-chain epoxide compound characterized by its 18-carbon backbone with an epoxy functional group at the terminal position. This chemical is primarily utilized as an intermediate in organic synthesis, particularly in the production of surfactants, lubricants, and specialty polymers. Its epoxide group enables reactivity with nucleophiles, facilitating ring-opening reactions to form diols, ethers, or other derivatives. The compound's hydrophobic alkyl chain contributes to its compatibility with nonpolar systems, making it valuable in formulations requiring tailored surface-active properties. It is commonly employed in industrial applications where controlled functionalization of long-chain hydrocarbons is necessary. Storage should be in a cool, dry environment to maintain stability.
1,2-Epoxyoctadecane structure
1,2-Epoxyoctadecane structure
Product name:1,2-Epoxyoctadecane
CAS No:7390-81-0
MF:C18H36O
MW:268.47784614563
MDL:MFCD00005152
CID:47394
PubChem ID:87569578

1,2-Epoxyoctadecane Chemical and Physical Properties

Names and Identifiers

    • 1,2-epoxyoctadecane
    • 1,2-Epoxyoctadecane C18
    • 1-Octadecene oxide
    • 1,2-Octadecylene Oxide
    • 2-Hexadecyloxirane
    • Oxirane, hexadecyl-
    • Hexadecyloxirane
    • Octadecane, epoxy-
    • Oxirane, 2-hexadecyl-
    • QBJWYMFTMJFGOL-UHFFFAOYSA-N
    • 2-Hexadecyloxirane #
    • 1,2-epoxy octadecane
    • 2-Hexadecyloxirane, AldrichCPR
    • ST50826621
    • E0313
    • 1,2-OCTADECENE EPOXIDE
    • J91.342A
    • UNII-O8GK4E0CVL
    • O8GK4E0CVL
    • CCRIS 2619
    • FT-0606452
    • 7390-81-0
    • CS-0206689
    • EPOXIDE C 18
    • EINECS 230-977-0
    • NS00037570
    • AI3-26311
    • OCTADECANE, 1,2-EPOXY-
    • SCHEMBL93394
    • Q27285481
    • AKOS015855789
    • DTXSID4025246
    • octadecylene oxide
    • MFCD00005152
    • Oxirane, hexadecyl
    • 1,2Octadecylene oxide
    • Oxirane, 2hexadecyl
    • 2Hexadecyloxirane
    • Octadecane, 1,2epoxy
    • 1,2Octadecene epoxide
    • VIKOLOX 18
    • DTXCID505246
    • G67084
    • OCTADECENE EPOXIDE
    • 1,2-Epoxyoctadecane
    • MDL: MFCD00005152
    • Inchi: 1S/C18H36O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-18-17-19-18/h18H,2-17H2,1H3
    • InChI Key: QBJWYMFTMJFGOL-UHFFFAOYSA-N
    • SMILES: O1C([H])([H])C1([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
    • BRN: 115434

Computed Properties

  • Exact Mass: 268.27700
  • Monoisotopic Mass: 268.277
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 15
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 8.4
  • Topological Polar Surface Area: 12.5

Experimental Properties

  • Color/Form: White solid
  • Density: 0.9227 (rough estimate)
  • Melting Point: 33-35°C
  • Boiling Point: 146-148°C 1mm
  • Flash Point: 176°C
  • Refractive Index: 1.4500 (estimate)
  • Water Partition Coefficient: Insoluble in water.
  • Stability/Shelf Life: Stable. Combustible. Incompatible with strong acids, peroxides, caustics. Moisture sensitive.
  • PSA: 12.53000
  • LogP: 6.25660
  • Solubility: Insoluble in water

1,2-Epoxyoctadecane Security Information

1,2-Epoxyoctadecane Customs Data

  • HS CODE:2910900090
  • Customs Data:

    China Customs Code:

    2910900090

    Overview:

    2910900090. Three section epoxide,Epoxy alcohol(phenol,ether),Including its halogenation,sulfonation,Nitrosative or nitrosative derivatives. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2910900090. epoxides, epoxyalcohols, epoxyphenols and epoxyethers, with a three-membered ring, and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%

1,2-Epoxyoctadecane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
UC362-100g
1,2-Epoxyoctadecane
7390-81-0 85.0%(GC)
100g
¥537.0 2022-06-10
Chemenu
CM343982-100g
1,2-Epoxyoctadecane
7390-81-0 95%+
100g
$*** 2023-05-29
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
E0313-400G
1,2-Epoxyoctadecane
7390-81-0 >85.0%(GC)
400g
¥1090.00 2024-04-15
SHANG HAI XIANG HUI YI YAO Technology Co., Ltd.
CB21742-25g
1,2-Epoxyoctadecane
7390-81-0 97%
25g
284.00 2021-07-04
eNovation Chemicals LLC
D113633-500g
1,2-EPOXYOCTADECANE
7390-81-0 95%
500g
$765 2024-08-03
abcr
AB135566-400 g
1,2-Epoxyoctadecane, 80%; .
7390-81-0 80%
400 g
€233.30 2023-07-20
abcr
AB135566-400g
1,2-Epoxyoctadecane, 80%; .
7390-81-0 80%
400g
€233.30 2025-02-20
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
L07622-100g
1,2-Epoxyoctadecane, tech. 85%
7390-81-0 tech. 85%
100g
¥3021.00 2023-02-07
abcr
AB135566-25g
1,2-Epoxyoctadecane, 80%; .
7390-81-0 80%
25g
€52.70 2025-02-20
Ambeed
A690464-100mg
1,2-Epoxyoctadecane
7390-81-0 98%
100mg
$5.0 2025-02-25

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